Cas no 1805976-74-2 (3-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 3-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1805976-74-2
• MF: C₉H₁₀F₃N₃O₃
• MW: 265.189212322235
• CID: 4930193
• Update Time: 2025-10-28

3-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H10F3N3O3/c10-9(11,12)18-6-3-15-5(1-7(16)17)8(14)4(6)2-13/h3H,1-2,13-14H2,(H,16,17)
• InChI Key： BHPGIXIUIVESTB-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(CC(=O)O)C(=C1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: -2
• Topological Polar Surface Area: 112

Additional information on 3-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid

Research Brief on 3-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid (CAS: 1805976-74-2)

3-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid (CAS: 1805976-74-2) is a novel pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, exhibits potential applications in drug discovery, particularly in the development of small-molecule inhibitors targeting specific enzymatic pathways. Recent studies have explored its synthesis, physicochemical properties, and biological activity, positioning it as a promising candidate for further investigation.

The synthesis of 3-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid involves a multi-step process, including the introduction of the trifluoromethoxy group via nucleophilic substitution and subsequent functionalization of the pyridine ring. Researchers have optimized the reaction conditions to achieve high yields and purity, as reported in recent publications. The compound's stability under physiological conditions and its solubility profile have been evaluated, with results indicating favorable properties for in vitro and in vivo studies.

In terms of biological activity, preliminary studies suggest that this compound may act as a modulator of key signaling pathways, including those involved in inflammation and oncology. Its ability to interact with specific protein targets, such as kinases or G-protein-coupled receptors (GPCRs), has been investigated using computational docking and biochemical assays. Notably, the trifluoromethoxy group is hypothesized to enhance binding affinity and metabolic stability, making it a valuable moiety in medicinal chemistry.

Recent advancements in the field have also explored the derivatization of 3-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid to improve its pharmacokinetic properties. For instance, prodrug strategies and formulation studies have been conducted to enhance its bioavailability and tissue distribution. These efforts are critical for translating the compound's potential into clinically relevant therapeutics.

In conclusion, 3-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid represents a promising scaffold for drug development, with ongoing research focusing on its mechanistic insights and therapeutic applications. Future studies are expected to further elucidate its pharmacological profile and explore its utility in treating diseases such as cancer, autoimmune disorders, and infectious diseases. The compound's unique chemical features and biological activity underscore its significance in the evolving landscape of chemical biology and pharmaceutical sciences.